Cas no 1000932-76-2 (1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-7-carboxylic Acid)

• Product Name: 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-7-carboxylic Acid
• CAS No: 1000932-76-2
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• MDL: MFCD09936629
• CID: 4558540
• PubChem ID: 24697854
• Update Time: 2025-06-08

1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-7-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-7-carboxylic acid
• Pyrido[2,3-d]pyrimidine-7-carboxylic acid, 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-
• 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-7-carboxylic Acid

• MDL： MFCD09936629
• Inchi： 1S/C10H9N3O4/c1-12-7-5(8(14)13(2)10(12)17)3-4-6(11-7)9(15)16/h3-4H,1-2H3,(H,15,16)
• InChI Key： ISNFJIYLRSGGKX-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=CC=C(C(O)=O)N=C2N1C

Computed Properties

• Exact Mass: 235.059306g/mol
• Monoisotopic Mass: 235.059306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.2g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 497.3±55.0 °C at 760 mmHg
• Flash Point: 254.6±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-7-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-7-carboxylic Acid

Recent Advances in the Study of 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-7-carboxylic Acid (CAS: 1000932-76-2)

1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-7-carboxylic Acid (CAS: 1000932-76-2) is a pyridopyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of enzyme inhibition and anticancer properties. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential clinical applications.

The synthesis of 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-7-carboxylic Acid has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to achieve higher efficiency and scalability. These methods have enabled researchers to produce the compound in sufficient quantities for detailed pharmacological evaluations. The structural elucidation of this compound has been confirmed through spectroscopic techniques, including NMR and mass spectrometry, ensuring its identity and purity for further studies.

One of the most promising aspects of this compound is its role as an enzyme inhibitor. Recent studies have demonstrated its potent inhibitory activity against key enzymes involved in inflammatory and proliferative pathways. For instance, it has shown significant inhibition of phosphodiesterase (PDE) enzymes, which are critical targets for treating conditions such as chronic obstructive pulmonary disease (COPD) and erectile dysfunction. Additionally, its ability to modulate kinase activity has positioned it as a potential candidate for anticancer therapy, with preliminary studies indicating efficacy against various cancer cell lines.

In the context of anticancer research, 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-7-carboxylic Acid has been evaluated for its ability to induce apoptosis and inhibit angiogenesis. Mechanistic studies have revealed that the compound disrupts signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer. These findings suggest that the compound could serve as a lead molecule for the development of novel chemotherapeutic agents. Furthermore, its low toxicity profile in normal cells enhances its potential for clinical translation.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on derivatizing the core structure to improve these properties while retaining its biological activity. For example, ester and amide derivatives have been synthesized and evaluated for enhanced pharmacokinetic profiles.

In conclusion, 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-7-carboxylic Acid (CAS: 1000932-76-2) represents a versatile scaffold with significant potential in medicinal chemistry. Its diverse biological activities, coupled with ongoing advancements in synthetic methodologies, make it a compelling subject for further research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic applications in preclinical and clinical settings. The continued investigation of this compound may pave the way for the development of innovative treatments for a range of diseases.